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Compound of Interest

Cyclohexa-1,3-diene-1-
Compound Name:
carbaldehyde

Cat. No.: B072853

For Researchers, Scientists, and Drug Development Professionals

Cyclohexa-1,3-diene-1-carbaldehyde and its derivatives represent a versatile scaffold in
medicinal chemistry, serving as a valuable building block for the synthesis of a diverse array of
biologically active compounds.[1][2] This scaffold is present in various natural products
exhibiting a range of pharmacological activities, including neuroprotective, anticancer, and
antifungal properties.[1][3] Its unique chemical structure, featuring a conjugated diene system
and an aldehyde group, provides multiple sites for chemical modification, making it an attractive
starting point for the development of novel therapeutic agents.[4]

Neuroprotective Applications: The Safranal Case

One of the most prominent natural products containing the cyclohexa-1,3-diene-1-
carbaldehyde core is safranal, the primary constituent of saffron's aroma.[1] Safranal has
demonstrated significant neuroprotective effects, making it a compound of interest in the study
of neurodegenerative diseases.[1]

Signaling Pathway

The neuroprotective effects of safranal are largely attributed to its ability to modulate the
Keap1/Nrf2 signaling pathway. This pathway is a critical regulator of cellular defense against
oxidative stress. Under normal conditions, the transcription factor Nrf2 is kept inactive by
Keapl. Upon exposure to oxidative stress, Nrf2 dissociates from Keapl, translocates to the
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nucleus, and activates the expression of antioxidant and cytoprotective genes. Safranal is
believed to promote the activation of this protective pathway, thereby shielding neuronal cells
from damage.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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